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Compound of Interest

Compound Name: Z-Gly-Leu-Gly-OH

CAS No.: 16295-38-8

Cat. No.: B037131

Get Quote

Abstract & Scientific Context
Z-Gly-Leu-Gly-OH (Carbobenzoxy-Glycyl-L-Leucyl-Glycine) is a synthetic tripeptide derivative

widely utilized as a specific substrate for Clostridium histolyticum collagenase and other matrix

metalloproteinases (MMPs). The N-terminal Carbobenzoxy (Z) group mimics the hydrophobic

pocket of the enzyme's natural protein substrate, facilitating binding, while the Gly-Leu bond

serves as the primary cleavage site.

The Synthetic Challenge: Diketopiperazine (DKP)
Formation
While the sequence appears simple, the synthesis of C-terminal Glycine peptides presents a

"hidden" chemical trap: Diketopiperazine (DKP) formation.

Mechanism: At the dipeptide stage (H-Leu-Gly-Resin), the free amine of the Leucine can

nucleophilically attack the C-terminal ester linkage to the resin.

Result: This cyclization releases the dipeptide as a cyclic byproduct (Cyclo-Leu-Gly),

significantly reducing yield and introducing impurities.
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Solution: This protocol utilizes 2-Chlorotrityl Chloride (2-CTC) Resin. The steric bulk of the

trityl linker inhibits this back-biting attack, ensuring high-yield elongation.

Strategic Planning & Materials
Chemical Strategy

Chemistry: Fmoc-based SPPS (Base-labile protection).[1]

N-Terminal Capping: The final residue is coupled as Z-Gly-OH (Benzyloxycarbonyl-Glycine).

Critical Note: The Z-group is stable to standard TFA cleavage conditions. It remains on the

peptide to form the final product.

Solid Support: 2-Chlorotrityl Chloride (2-CTC) Resin.

Loading: Low loading (0.3 – 0.5 mmol/g) is recommended to minimize inter-chain

aggregation, though less critical for short peptides.

Material Specifications
Component Specification Purpose

Resin
2-Chlorotrityl Chloride (100-

200 mesh)

Sterically hindered support to

prevent DKP.

Amino Acid 1 Fmoc-Gly-OH C-terminal residue.[2]

Amino Acid 2 Fmoc-Leu-OH Middle residue (hydrophobic).

Amino Acid 3 Z-Gly-OH
N-terminal residue (Permanent

Z-protection).

Coupling Reagents DIC / Oxyma Pure
Efficient, low-racemization

coupling.

Deprotection 20% Piperidine in DMF Removal of Fmoc groups.[1]

Cleavage TFA / TIS / H₂O (95:2.5:2.[3]5)
Releases peptide; Z-group

remains intact.
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Detailed Experimental Protocol
Phase 1: Resin Loading (The Critical First Step)
Unlike Wang resin, 2-CTC requires manual loading of the first amino acid to control substitution

levels.

Swelling: Place 1.0 g of 2-CTC resin (1.6 mmol/g theoretical) in a reaction vessel. Add 10 mL

dry DCM. Swell for 20 min.

Activation: Dissolve Fmoc-Gly-OH (1.2 eq relative to desired loading, typically 0.6 mmol) in

10 mL dry DCM. Add DIEA (4.0 eq).

Coupling: Add the amino acid solution to the resin. Agitate for 2 hours at room temperature.

Capping (Methanolysis): Add 1 mL of HPLC-grade Methanol to the reaction mixture (active

species scavenger). Agitate for 15 min.

Why? This caps any remaining unreacted chloride sites on the resin, preventing non-

specific binding later.

Wash: Drain and wash with DCM (3x), DMF (3x), DCM (3x).

Phase 2: Peptide Elongation (Fmoc Cycles)
Perform the following cycles for Leu and then Z-Gly.

Cycle A: Fmoc Deprotection

Add 20% Piperidine/DMF (10 mL/g resin).

Agitate for 5 minutes. Drain.

Add fresh 20% Piperidine/DMF. Agitate for 10 minutes. Drain.

Wash: DMF (5x), DCM (3x), DMF (3x).

QC Point: Perform a Kaiser Test (Ninhydrin). Resin should be Blue (positive for free

amine).
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Cycle B: Coupling (Standard DIC/Oxyma)

Dissolve Fmoc-AA-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.

Add DIC (3.0 eq) to the solution. Activate for 2 minutes.

Add mixture to the resin.[1] Agitate for 60 minutes.

Wash: DMF (3x), DCM (3x).

QC Point: Kaiser Test should be Colorless (negative for free amine).

Specific Sequence of Addition:

Resin-Gly (Start)

Deprotect

Couple Fmoc-Leu-OH

Deprotect

Couple Z-Gly-OH (Do NOT deprotect after this step!)

Phase 3: Cleavage & Isolation
The Z-group is acid-stable. TFA treatment will cleave the peptide from the resin but leave the

N-terminal Z-group attached.

Preparation: Wash resin thoroughly with DCM (5x) to remove all traces of DMF (DMF

interferes with precipitation). Dry resin under nitrogen.

Cocktail Preparation: Prepare 95% TFA / 2.5% TIS / 2.5% H₂O.

Reaction: Add cocktail to resin (10 mL per gram). Agitate for 90 minutes.

Collection: Filter the resin and collect the filtrate in a round-bottom flask. Wash resin with 1

mL TFA.
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Precipitation:

Concentrate filtrate to ~20% volume using a nitrogen stream or rotary evaporator (do not

heat >30°C).

Add dropwise into cold Diethyl Ether (4°C, 10x volume).

A white precipitate (Z-Gly-Leu-Gly-OH) should form.

Isolation: Centrifuge (3000 rpm, 5 min), decant ether, and dry the pellet.

Visualization: Synthesis Workflow & DKP
Prevention
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Figure 1: Strategic workflow for Z-Gly-Leu-Gly-OH synthesis, highlighting the critical DKP

checkpoint managed by resin selection.

Quality Control & Characterization
Analytical HPLC Conditions
Due to the hydrophobicity of the Z-group and Leucine, a gradient favoring higher organic

content is required compared to naked peptides.

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% TFA in Water (Milli-Q).

Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

Gradient: 5% B to 65% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Retention: Expect the product to elute later than standard Gly-Leu-Gly due to the Z-group

lipophilicity.

Mass Spectrometry (ESI-MS)
Validate the product identity using the calculated molecular weight.

Property Value Calculation Notes

Formula C₁₉H₂₇N₃O₆
Z(C₈H₇O₂) + Gly₂ + Leu - H₂O

losses

Monoisotopic Mass 393.19 Da Neutral molecule

[M+H]⁺ Expected 394.20 Da
Protonated species (Positive

Mode)

[M+Na]⁺ Expected 416.18 Da Sodium adduct
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Solubility Troubleshooting
Z-Gly-Leu-Gly-OH is known for poor solubility in pure water due to the aromatic Z-cap and

hydrophobic Leucine side chain.

Solubilization for Assays: Dissolve initially in a small volume of DMSO or DMF, then dilute

into the aqueous buffer.

pH Adjustment: Solubility improves significantly at pH > 7.5 (converting the C-terminal COOH

to COO⁻).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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